Cas no 23020-15-7 ((1S,2S)-2-phenylcyclopropane-1-carboxylic acid)

• Product Name: (1S,2S)-2-phenylcyclopropane-1-carboxylic acid
• CAS No: 23020-15-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD12195831
• CID: 2659108
• PubChem ID: 778517
• Update Time: 2025-05-27

(1S,2S)-2-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,2s)-2-phenylcyclopropanecarboxylic acid
• (1S,2S)-2-phenylcyclopropane-1-carboxylic acid
• AHDDRJBFJBDEPW-BDAKNGLRSA-N
• trans-2-Phenylcyclopropanecarboxylic acid
• EBD2205208
• 2-Phenylcyclopropanecarboxylic acid, trans
• (1S,2S)-2-phenyl-cyclopropanecarboxylic acid
• trans-2-phenylcyclopropane-1-carboxylic acid;
• Cyclopropanecarboxylic acid, 2-phenyl-, trans-
• 1alpha-Pheny
• Cyclopropanecarboxylic acid, 2-phenyl-, (1S,2S)-
• 89U9JC5NLS
• EN300-136518
• CS-0053575
• 3471-10-1
• AKOS015892731
• AS-47260
• CHEMBL3786890
• (1S-trans)-2-Phenylcyclopropanecarboxylic acid
• MFCD12195831
• 2-Phenyl-1-cyclopropanecarboxylic acid, trans-(+)-
• P18274
• Z1235967724
• UNII-89U9JC5NLS
• SCHEMBL1172743
• F12973
• (1s,2s)-2-phenylcyclopropanecarboxylicacid
• (+)-trans-2-Phenyl-1-cyclopropanecarboxylic acid
• 2-Phenyl-1-cyclopropanecarboxylic acid, (1S-trans)-
• 23020-15-7
• 821-598-7

• MDL： MFCD12195831
• Inchi： 1S/C10H10O2/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,11,12)/t8-,9+/m1/s1
• InChI Key： AHDDRJBFJBDEPW-BDAKNGLRSA-N
• SMILES： OC([C@H]1C[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1S,2S)-2-phenylcyclopropane-1-carboxylic acid

Recent Advances in the Study of (1s,2s)-2-Phenylcyclopropanecarboxylic Acid (CAS: 23020-15-7) in Chemical Biology and Pharmaceutical Research

The compound (1s,2s)-2-Phenylcyclopropanecarboxylic acid (CAS: 23020-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of (1s,2s)-2-Phenylcyclopropanecarboxylic acid as a versatile building block in medicinal chemistry. Its cyclopropane ring and phenyl group contribute to its rigidity and ability to interact with biological targets, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific isoforms of cytochrome P450 enzymes, suggesting potential applications in cancer therapy.

In terms of synthesis, novel catalytic methods have been developed to produce (1s,2s)-2-Phenylcyclopropanecarboxylic acid with higher enantiomeric purity and yield. A breakthrough reported in ACS Catalysis (2024) described a palladium-catalyzed cyclopropanation reaction that achieved >99% ee under mild conditions, significantly improving the scalability of this compound for pharmaceutical applications.

Pharmacological investigations have revealed promising results regarding the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition (2023) showed that (1s,2s)-2-Phenylcyclopropanecarboxylic acid exhibits favorable pharmacokinetic properties in preclinical models, with good oral absorption and minimal hepatic clearance. These characteristics make it an attractive candidate for further drug development.

Emerging applications in neuroscience have been particularly noteworthy. A recent Nature Communications paper (2024) demonstrated that derivatives of (1s,2s)-2-Phenylcyclopropanecarboxylic acid can modulate glutamate receptors with subtype selectivity, offering potential therapeutic avenues for neurological disorders such as epilepsy and neurodegenerative diseases.

The compound's safety profile has also been investigated in recent toxicological studies. Data from Regulatory Toxicology and Pharmacology (2023) indicated low acute toxicity in animal models, with no significant genotoxic effects observed in standard assays. However, researchers emphasize the need for more comprehensive long-term toxicity studies before clinical translation.

Looking forward, the pharmaceutical industry is showing increasing interest in (1s,2s)-2-Phenylcyclopropanecarboxylic acid as a privileged structure for drug discovery. Several patent applications filed in 2024 describe novel derivatives targeting inflammatory pathways and metabolic disorders, suggesting a broadening scope of potential therapeutic applications.

In conclusion, (1s,2s)-2-Phenylcyclopropanecarboxylic acid (CAS: 23020-15-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and therapeutic potential underscore its importance as a research focus in chemical biology and pharmaceutical development. Further studies are warranted to fully explore its clinical potential and optimize its pharmacological properties.